Cas no 1369819-64-6 (4-Bromo-2-(tert-butyl)benzonitrile)

• Product Name: 4-Bromo-2-(tert-butyl)benzonitrile
• CAS No: 1369819-64-6
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• MDL: MFCD28963501
• CID: 2093289
• PubChem ID: 70928017
• Update Time: 2024-11-02

4-Bromo-2-(tert-butyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(tert-butyl)benzonitrile
• 4-bromo-2-tert-butylbenzonitrile
• 4-Bromo-2-t-butylbenzonitrile
• AK167240
• 1369819-64-6
• MFCD28963501
• N10758
• CS-0060875
• AKOS025287161
• SCHEMBL13525549
• DS-9446
• Benzonitrile, 4-bromo-2-(1,1-dimethylethyl)-

• MDL： MFCD28963501
• Inchi： 1S/C11H12BrN/c1-11(2,3)10-6-9(12)5-4-8(10)7-13/h4-6H,1-3H3
• InChI Key： RFPUYUKQNAQOFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 4